poly(d(A-T)cesium)

Specification

• CAS No.: 108657-69-8
• Molecular Formula: C8H11F3O2
• Molecular Weight: 0

Introduction

Structural Changes in Cesium Salt Environments

Conformational Transitions in Cesium Fluoride Solutions

At higher CsF concentrations, poly[d(A-T)] undergoes a more dramatic transition toward a novel conformation. In this state, the phosphodiester bonds in both sequences adopt considerably different non-B-DNA geometries. This represents a significant departure from the standard B-form DNA structure typically observed in physiological conditions, demonstrating the profound influence that cesium ions can have on DNA conformation.

Buoyant Density Alterations in Cesium Sulfate Gradients

In cesium sulfate (Cs₂SO₄) gradient ultracentrifugation, poly[d(A-T)] exhibits distinct buoyant density characteristics that can be significantly altered through interaction with other metal ions. These density properties are crucial for various analytical techniques used in molecular biology, particularly for separating DNA based on composition.

The buoyant density of poly[d(A-T)] in Cs₂SO₄ gradients serves as a sensitive indicator of structural changes induced by metal ion binding. This property is particularly useful in density gradient ultracentrifugation techniques, which are employed for the separation and analysis of nucleic acids based on their composition and conformation.

Effect of Additional Metal Ions on Poly[d(A-T)] in Cesium Environments

Mercury Ion Effects on Poly[d(A-T)] in Cesium Sulfate

The addition of mercury ions (Hg²⁺) to poly[d(A-T)] in cesium sulfate solutions produces dramatic increases in the buoyant density of the polymer. This effect is highly specific to poly[d(A-T)], as other DNA polymers like poly[d(G-C)], poly(dA)·poly(dT), and poly(dG)·poly(dC) show minimal buoyant density changes except at very high molar ratios of Hg²⁺ to DNA-phosphate.

Mercury ions also affect the thermal stability of poly[d(A-T)], raising its thermal transition temperature (Tm). This contrasts with the effect on homopolymers like poly(dA)·poly(dT), where Hg²⁺ actually lowers the Tm, corresponding with mercury-induced strand separation. These differential effects highlight the importance of sequence context in metal ion-DNA interactions.

Comparative Analysis of DNA Polymer Responses to Metal Ions in Cesium Solutions

The differential responses of various DNA polymers to metal ions in cesium salt solutions reveal important structure-function relationships. Table 1 summarizes the effects of mercury and silver ions on the buoyant density of different DNA polymers in Cs₂SO₄ solutions.

DNA Polymer	Effect of Hg²⁺ on Buoyant Density	Effect of Ag⁺ on Buoyant Density
Poly[d(A-T)]	Dramatic increase	Substantial increase
Poly[d(G-C)]	Little change (except at high ratios)	Small increase
Poly(dA)·Poly(dT)	Little change (except at high ratios)	Not specifically documented
Poly(dG)·Poly(dC)	Little change (except at high ratios)	Most marked increase

Table 2 further illustrates the effect of mercury ions on the thermal stability of different DNA polymers:

DNA Polymer	Effect of Hg²⁺ on Thermal Transition Temperature (Tm)	Associated Structural Changes
Poly[d(A-T)] (alternating)	Increased Tm	Stabilization of double helix
Poly[d(G-C)] (alternating)	Increased Tm	Stabilization of double helix
Poly(dA)·Poly(dT) (homopolymer)	Decreased Tm	Hg²⁺-induced strand separation
Poly(dG)·Poly(dC) (homopolymer)	Decreased Tm	No strand separation observed

Experimental Approaches for Studying Poly[d(A-T)]-Cesium Systems

The investigation of poly[d(A-T)] interactions with cesium salts employs several sophisticated analytical techniques:

Density Gradient Ultracentrifugation

This technique has been crucial for determining the buoyant density properties of poly[d(A-T)] in cesium salt gradients, particularly when investigating the effects of additional metal ions. The ability to precisely measure density changes allows researchers to quantify structural alterations induced by different ionic conditions.

Thermal Denaturation Studies

Measurements of thermal transition temperatures (Tm) provide information about the stability of poly[d(A-T)] in various ionic environments. Changes in Tm reflect alterations in the energetics of base pairing and stacking interactions, offering insights into structural modifications induced by cesium and other metal ions.

Applications in Molecular Biology and Biotechnology

The distinct behavior of poly[d(A-T)] in cesium salt environments has important applications in various fields:

DNA Separation and Analysis Techniques

The differential buoyant density properties of poly[d(A-T)] and other DNA sequences in cesium gradients, especially when modified by additional metal ions, provide powerful tools for separating and analyzing different DNA sequences. This is particularly relevant for isolating and studying naturally occurring DNA sequences such as heterochromatic satellite sequences and ribosomal RNA genes.

Structural Biology Insights

The conformational changes observed in poly[d(A-T)] upon interaction with cesium and other metal ions contribute to our understanding of DNA plasticity and the factors that influence transitions between different DNA forms. This knowledge is fundamental to various aspects of structural biology and has implications for understanding DNA-protein interactions in biological systems.